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Compound of Interest

Compound Name: Bis-PEG1-NHS ester

Cat. No.: B1667457 Get Quote

Abstract: This guide provides a comprehensive technical overview of Bis-PEG1-NHS ester, a
homobifunctional crosslinking agent. It is designed for researchers, scientists, and drug

development professionals. The document details the reagent's chemical properties,

mechanism of action, and key applications in bioconjugation. Detailed experimental protocols

are provided, along with graphical representations of reaction mechanisms and workflows to

facilitate understanding and practical implementation.

Introduction to Bis-PEG1-NHS Ester
Bis-PEG1-NHS ester is a homobifunctional crosslinker, meaning it possesses two identical

reactive groups at either end of a spacer molecule.[1] Specifically, it features two N-

hydroxysuccinimide (NHS) ester groups connected by a short, hydrophilic single polyethylene

glycol (PEG) unit.[2] These NHS esters are highly reactive toward primary amines (–NH2),

which are abundantly found on the surface of proteins at the N-terminus and on the side chains

of lysine residues.[3][4] This reactivity allows Bis-PEG1-NHS ester to covalently link molecules

containing primary amines, forming stable amide bonds.[5]

The inclusion of a PEG spacer offers significant advantages, such as increased water solubility

of the reagent and the resulting conjugate molecule, which helps to reduce aggregation. Unlike

traditional PEG reagents that are often a heterogeneous mixture of different chain lengths, Bis-
PEG1-NHS ester is a homogeneous compound with a precisely defined molecular weight and

spacer length, enabling greater control and characterization in crosslinking applications. Its
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primary applications include studying protein structures, creating antibody-drug conjugates

(ADCs), and immobilizing proteins onto surfaces.

Chemical Properties and Data
The physical and chemical properties of Bis-PEG1-NHS ester are critical for its effective use in

experimental design. The data below is summarized for easy reference.

Property Value References

Synonym
Bis(succinimidyl) 3,3'-(ethane-

1,2-diylbis(oxy))dipropanoate

Molecular Formula C14H16N2O9

Molecular Weight 356.29 g/mol (or 356.3)

CAS Number 65869-64-9

Purity Typically >95%

Appearance
White to off-white solid or

viscous liquid

Solubility
Soluble in DMSO and DMF;

Insoluble in water and ethanol

Reactive Groups
N-hydroxysuccinimide (NHS)

Ester (x2)

Target Moiety Primary Amines (-NH2)

Spacer Arm PEG (1 unit)

Storage Conditions -20°C, under desiccant

Mechanism of Action
The crosslinking reaction is initiated by the nucleophilic attack of a deprotonated primary amine

on the carbonyl carbon of the NHS ester. This forms a stable amide bond and releases N-

hydroxysuccinimide (NHS) as a byproduct. The reaction is highly efficient in the pH range of

7.2 to 8.5. Below this range, the primary amines are protonated and less reactive. Above this
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range, the hydrolysis of the NHS ester becomes a significant competing reaction, reducing

conjugation efficiency. Careful control of pH is therefore essential for successful conjugation.

Protein-NH₂
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Protein-NH-C(=O)-R
(Stable Amide Bond)

+ R-C(=O)O-NHS

pH 7.2-8.5

R-C(=O)O-NHS
(Bis-PEG1-NHS Ester)

NHS
(N-hydroxysuccinimide)
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Figure 1. Reaction of an NHS ester with a primary amine to form a stable amide bond.

Experimental Protocols
Successful use of Bis-PEG1-NHS ester requires careful attention to reagent preparation,

reaction conditions, and quenching procedures.

This protocol outlines a general procedure for crosslinking proteins in solution. The optimal

concentrations and molar ratios should be empirically determined for each specific system.

A. Materials

Protein Sample: Purified protein(s) at a concentration of 0.1-5 mg/mL.

Conjugation Buffer: Amine-free buffer, pH 7.2-8.5. Recommended buffers include Phosphate

Buffered Saline (PBS), HEPES, or bicarbonate/carbonate. Avoid buffers containing primary

amines like Tris or glycine, as they will compete with the reaction.

Bis-PEG1-NHS Ester Stock Solution: The reagent is moisture-sensitive. Immediately before

use, dissolve the required amount in a dry, water-miscible organic solvent like dimethyl
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sulfoxide (DMSO) or dimethylformamide (DMF) to create a 10-25 mM stock solution.

Quenching Buffer: 1M Tris-HCl, pH 7.5 or 1M Glycine, pH 7.5.

B. Procedure

Protein Preparation: Prepare the protein solution in the chosen Conjugation Buffer. Ensure

the protein concentration is appropriate (e.g., 0.1 mM).

Crosslinker Addition: Add the Bis-PEG1-NHS ester stock solution to the protein solution to

achieve the desired final concentration. A 10- to 50-fold molar excess of the crosslinker over

the protein is a common starting point.

Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2

hours at 4°C with gentle mixing.

Quenching: Stop the reaction by adding the Quenching Buffer to a final concentration of 20-

50 mM. This will consume any unreacted NHS ester. Incubate for an additional 15 minutes at

room temperature.

Analysis: The crosslinked products can be analyzed by SDS-PAGE, mass spectrometry, or

other relevant techniques. Unreacted crosslinker can be removed by dialysis or size-

exclusion chromatography.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1667457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Prepare Protein
in Amine-Free Buffer

(pH 7.2-8.5)

2. Prepare Fresh
Bis-PEG1-NHS Ester
Stock in DMSO/DMF

3. Add Crosslinker
to Protein Solution

(10-50x Molar Excess)

4. Incubate
(30-60 min @ RT or

2 hrs @ 4°C)

5. Quench Reaction
with Tris or Glycine

(15 min @ RT)

6. Purify & Analyze
(SDS-PAGE, MS, etc.)

Click to download full resolution via product page

Figure 2. Experimental workflow for a typical protein crosslinking experiment.

Key Applications
Bis-PEG1-NHS ester is a versatile tool used in various bioconjugation applications.

Homobifunctional crosslinkers like Bis-PEG1-NHS ester are used to covalently link proteins

that are in close proximity, effectively "freezing" protein-protein interactions. By crosslinking
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interacting partners within a complex, researchers can identify the components of the complex

and gain low-resolution structural insights.

This reagent serves as a non-cleavable linker in the synthesis of ADCs. In this context, one

NHS ester group reacts with a lysine residue on an antibody, while the other reacts with an

amine-containing cytotoxic drug or payload. The resulting conjugate directs the payload

specifically to target cells recognized by the antibody.

Antibody

Bis-PEG1 Linker
(-NH-CO-PEG-CO-NH-)

Amide Bond

Cytotoxic Drug

Amide Bond
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Figure 3. Logical structure of an Antibody-Drug Conjugate using Bis-PEG1-NHS ester.

Bis-PEG1-NHS ester can be used to immobilize proteins, peptides, or other amine-containing

ligands onto amine-functionalized surfaces (e.g., beads, nanoparticles, or microplates). This is

a foundational technique for creating affinity chromatography media, diagnostic assays, and

various biosensors. The hydrophilic PEG spacer helps to extend the attached molecule away

from the surface, improving its accessibility and biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.thermofisher.com/hk/en/home/life-science/protein-biology/protein-labeling-crosslinking/protein-crosslinking.html
https://www.creative-biolabs.com/adc/bis-peg1-nhs-ester-3490.htm
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_65254_22.pdf
https://www.thermofisher.com/jp/ja/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/amine-reactive-crosslinker-chemistry.html
https://axispharm.com/product-category/peg-linkers/bis-peg-nhs-linkers/bis-peg-nhs/
https://www.benchchem.com/product/b1667457#bis-peg1-nhs-ester-for-beginners
https://www.benchchem.com/product/b1667457#bis-peg1-nhs-ester-for-beginners
https://www.benchchem.com/product/b1667457#bis-peg1-nhs-ester-for-beginners
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667457?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

